N-(3-chloro-4-fluorophenyl)-3-(2-(3,4-dimethoxyphenyl)acetamido)benzofuran-2-carboxamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-3-[[2-(3,4-dimethoxyphenyl)acetyl]amino]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C25H20ClFN2O5/c1-32-20-10-7-14(11-21(20)33-2)12-22(30)29-23-16-5-3-4-6-19(16)34-24(23)25(31)28-15-8-9-18(27)17(26)13-15/h3-11,13H,12H2,1-2H3,(H,28,31)(H,29,30)
• InChI Key: IIHQZVZOMFAYQM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CC(=O)NC2=C(OC3=CC=CC=C32)C(=O)NC4=CC(=C(C=C4)F)Cl)OC
• Molecular Formula: C25H20ClFN2O5
• Molecular Weight: 482.9 g/mol

Description

N-(3-chloro-4-fluorophenyl)-3-(2-(3,4-dimethoxyphenyl)acetamido)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C25H20ClFN2O5 and its molecular weight is 482.89. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Evaluation and Docking Studies

This compound has been explored in antimicrobial evaluation and docking studies. Specifically, a study by Talupur, Satheesh, & Chandrasekhar (2021) focused on the synthesis of related compounds and their potential biological evaluation, including antimicrobial activities. This research highlights the compound's potential applications in developing new antimicrobial agents.

Cytotoxic Activity Studies

Research has also delved into the cytotoxic activities of similar compounds. For instance, a study by Ghorab, Alsaid, Al-Dhfyan, & Arafa (2015) investigated the in vitro anticancer activity of related sulfonamide derivatives against breast and colon cancer cell lines. This suggests the compound's relevance in cancer research, particularly in the context of developing novel anticancer drugs.

Synthesis and Characterization in Polymer Science

In the field of polymer science, related compounds have been synthesized and characterized. Hsiao, Yang, & Chen (2000) explored the synthesis of polyamides using similar compounds. Their work contributes to the understanding of how these chemical structures can be utilized in creating new materials with specific properties.

Synthesis for Anti-Inflammatory Activity

Another area of interest is the synthesis of derivatives of this compound for anti-inflammatory activity. A study by Sunder & Maleraju (2013) synthesized and tested several derivatives for their anti-inflammatory properties. This indicates potential applications in the development of new anti-inflammatory medications.